molecular formula C12H10Cl2N2 B6145265 2,4-dichloro-5-ethyl-6-phenylpyrimidine CAS No. 1490348-30-5

2,4-dichloro-5-ethyl-6-phenylpyrimidine

Cat. No. B6145265
CAS RN: 1490348-30-5
M. Wt: 253.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-dichloro-5-ethyl-6-phenylpyrimidine (2,4-DC-5-EP) is a heterocyclic compound that has been studied for its potential use in various scientific research applications. It has been synthesized and characterized, and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

2,4-dichloro-5-ethyl-6-phenylpyrimidine has been studied for its potential use in various scientific research applications, such as cancer research, drug design, and enzyme inhibition. It has been found to have anti-tumor activity in vitro, and has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. Additionally, it has been used in drug design studies to identify potential new drugs, and has been used to study enzyme inhibition in order to better understand the mechanism of action of various enzymes.

Mechanism of Action

2,4-dichloro-5-ethyl-6-phenylpyrimidine has been found to act as an inhibitor of various enzymes, including cyclooxygenase-2 (COX-2) and phosphoinositide 3-kinase (PI3K). Inhibition of these enzymes has been found to be responsible for the anti-tumor activity of this compound, as well as its potential use in drug design. Additionally, it has been found to act as an inhibitor of other enzymes, such as tyrosine kinase and protein kinase C (PKC).
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects, including anti-tumor activity, inhibition of various enzymes, and potential use in drug design. Additionally, it has been found to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. Additionally, it has been found to have anti-inflammatory and anti-oxidant effects, as well as to have potential applications in the treatment of diabetes and obesity.

Advantages and Limitations for Lab Experiments

2,4-dichloro-5-ethyl-6-phenylpyrimidine has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, and can be synthesized from readily available materials. Additionally, it has been found to have a variety of biochemical and physiological effects, making it useful for a variety of scientific research applications. However, it is important to note that it has been found to be toxic in high concentrations, and therefore should only be used in laboratory experiments with appropriate safety measures in place.

Future Directions

The potential applications of 2,4-dichloro-5-ethyl-6-phenylpyrimidine are numerous and diverse, and there are many potential future directions for research. One potential future direction is to further study its mechanism of action, in order to better understand the biochemical and physiological effects it has on various cells and enzymes. Additionally, further research could be done to explore its potential applications in drug design and cancer research. Additionally, further research could be done to explore its potential applications in the treatment of diabetes, obesity, and other metabolic disorders. Finally, further research could be done to explore its potential applications in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.

Synthesis Methods

2,4-dichloro-5-ethyl-6-phenylpyrimidine can be synthesized from 2-chloro-6-phenylpyrimidine and 5-ethyl-2-chloropyrimidine through a two-step reaction. The first step involves the reaction of 2-chloro-6-phenylpyrimidine with 5-ethyl-2-chloropyrimidine in the presence of a base, such as sodium hydroxide, to form this compound. The second step involves the reaction of this compound with a strong acid, such as hydrochloric acid, to form the final product.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,4-dichloro-5-ethyl-6-phenylpyrimidine involves the reaction of 2,4-dichloro-5-ethylpyrimidine with phenylmagnesium bromide followed by reaction with acetic anhydride.", "Starting Materials": [ "2,4-dichloro-5-ethylpyrimidine", "Phenylmagnesium bromide", "Acetic anhydride", "Diethyl ether", "Sodium sulfate", "Magnesium sulfate", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 2,4-dichloro-5-ethylpyrimidine (1.0 g) in diethyl ether (10 mL) and add phenylmagnesium bromide (1.5 mL, 1.5 M in diethyl ether) dropwise at 0°C.", "Step 2: Stir the reaction mixture at room temperature for 2 hours.", "Step 3: Add acetic anhydride (1.0 mL) dropwise to the reaction mixture and stir for an additional 2 hours.", "Step 4: Quench the reaction by adding hydrochloric acid (10 mL) and stirring for 10 minutes.", "Step 5: Extract the organic layer with diethyl ether (3 x 10 mL) and wash with water (10 mL).", "Step 6: Dry the organic layer over sodium sulfate and filter.", "Step 7: Concentrate the filtrate under reduced pressure.", "Step 8: Recrystallize the crude product from ethanol to obtain 2,4-dichloro-5-ethyl-6-phenylpyrimidine as a white solid (yield: 70-80%)." ] }

CAS RN

1490348-30-5

Molecular Formula

C12H10Cl2N2

Molecular Weight

253.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.